Cas no 101-60-0 (21H,23H-Porphine)

21H,23H-Porphine structure
Product name:21H,23H-Porphine
21H,23H-Porphine Chemical and Physical Properties
Names and Identifiers
-
- 21H,23H-Porphine
- PORPHINE
- 21,22-dihydroporphine
- 21H,23H-Porphyrin
- Photofrin(R)
- porphin
- PORPHYNE
- 21,22-dihydroporphyrin
- 21H, 23H-PORPHINE
- delta-isoboldine
- PORPHINE [MI]
- 2,10-dimethoxy-6a-aporphine-1,9-diol
- EINECS 202-958-7
- RKCAIXNGYQCCAL-UHFFFAOYSA-N
- pentaporphyrin i
- SCHEMBL611755
- UNII-604BGD9J5B
- 101-60-0
- 21H,23H-Porphin
- Porphyrin
- SCHEMBL15809
- 21,22,23,24-Tetraazapentacyclo[16.2.1.1<3,6>.1<8,11>.1<13,16>]tetracosa-1(21),2,4,6,8(23),9,11,13,15,17,19-undecaene
- a porphyrin
- (5Z,10Z,14Z,19Z)-21,23-dihydroporphyrin
- J-000449
- porphyrin-
- 23h-porphyrin
- hydroporphyrin
- C05113
- 604BGD9J5B
- DTXSID6059235
- doi:10.14272/RKCAIXNGYQCCAL-CEVVSZFKSA-N.1
- 10.14272/RKCAIXNGYQCCAL-CEVVSZFKSA-N.1
- CHEBI:8337
- CHEBI:174230
- 2,10-dimethoxy-6alpha-Aporphine-1,9-diol
- RKCAIXNGYQCCAL-CEVVSZFKSA-N
- DB-355429
- RKCAIXNGYQCCAL-YYOYBPFYSA-N
-
- Inchi: InChI=1S/C20H14N4/c1-2-14-10-16-5-6-18(23-16)12-20-8-7-19(24-20)11-17-4-3-15(22-17)9-13(1)21-14/h1-12,21,24H/b13-9-,14-10-,15-9-,16-10-,17-11-,18-12+,19-11-,20-12+
- InChI Key: RKCAIXNGYQCCAL-JULBFOKRSA-N
- SMILES: C12C=C3N=C(C=C3)C=C3NC(C=C3)=CC3=NC(C=C3)=CC(N1)=CC=2
Computed Properties
- Exact Mass: 310.12200
- Monoisotopic Mass: 310.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.4Ų
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.9
Experimental Properties
- Density: 1.3360
- Melting Point: 360°C
- Boiling Point: 440.52°C (rough estimate)
- Refractive Index: 1.6400 (estimate)
- PSA: 56.30000
- LogP: 1.19220
21H,23H-Porphine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-264082-5mg |
Porphine, |
101-60-0 | 5mg |
¥963.00 | 2023-09-05 | ||
Frontier Specialty Chemicals | P310-10 mg |
Porphine |
101-60-0 | 10mg |
$ 212.00 | 2022-11-04 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-264082A-10 mg |
Porphine, |
101-60-0 | 10mg |
¥1,655.00 | 2023-07-10 | ||
Frontier Specialty Chemicals | P310-5mg |
Porphine |
101-60-0 | 5mg |
$ 127.00 | 2023-09-07 | ||
Aaron | AR000453-10mg |
21H,23H-Porphine |
101-60-0 | 95% | 10mg |
$1179.00 | 2023-12-16 | |
1PlusChem | 1P0003WR-5mg |
21H,23H-Porphine |
101-60-0 | 95% | 5mg |
$627.00 | 2023-12-27 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | P310-5mg |
Porphine |
101-60-0 | 5mg |
1315.0CNY | 2021-07-13 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | P310-5mg |
Porphine |
101-60-0 | 5mg |
1315CNY | 2021-05-08 | ||
Frontier Specialty Chemicals | P310-5 mg |
Porphine |
101-60-0 | 5mg |
$ 121.00 | 2022-11-04 | ||
A2B Chem LLC | AA04267-5mg |
21H,23H-Porphine |
101-60-0 | 95% | 5mg |
$179.00 | 2024-04-20 |
21H,23H-Porphine Related Literature
-
Sisi Wang,Meiyan Wang,Zhaobin Chen,Xiaoniu Yang J. Mater. Chem. A 2015 3 21051
-
Devesh Kumar Singh,Vellaichamy Ganesan,Dharmendra Kumar Yadav,Mamta Yadav,Piyush Kumar Sonkar,Rupali Gupta Catal. Sci. Technol. 2021 11 1014
-
Xiao Zhang,Yanping Wang,Penglei Chen,Yunlong Rong,Minghua Liu Phys. Chem. Chem. Phys. 2016 18 14023
-
Xingyi Huang,Riqin Lv,Liya Yao,Chao Guan,Fangkai Han,Ernest Teye Anal. Methods 2015 7 1615
-
Pablo L. Bernad,Jr,Andrea J. Guerin,Richard A. Haycock,Sarah L. Heath,Christopher A. Hunter,Cesar Raposo,Carmen Rotger,Luke D. Sarson,Liam R. Sutton New J. Chem. 2008 32 525
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